Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer

Chemical Communications Pub Date: 2003-06-03 DOI: 10.1039/B303442A

Abstract

Ternary copper(II) complex, structurally characterized as [Cu(phen)(met)(MeOH)](ClO4) (1) by X-ray crystallography, has 1,10–phenanthroline (phen) as an intercalator/binder to supercoiled pUC19 DNA and L-methionine (met) as a photosensitizer, and the complex displays efficient photonuclease activity on irradiation with UV (312 nm) or visible (436, 532 nm) light through a mechanistic pathway involving singlet oxygen.

Graphical abstract: Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer
Visible light-induced nuclease activity of a ternary mono-phenanthroline copper(ii) complex containing l-methionine as a photosensitizer
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